Cas no 133186-23-9 (N2-Acetyl Acyclovir Benzoate)

• Product Name: N2-Acetyl Acyclovir Benzoate
• CAS No: 133186-23-9
• MF: C₁₇H₁₇N₅O₅
• MW: 371.347383260727
• CID: 1073034
• Update Time: 2025-05-21

N2-Acetyl Acyclovir Benzoate Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(Acetylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy]ethyl Benzoate
• N2-Acetyl Acyclovir Benzoate
• Acyclovir IMpurity H
• Aciclovir IMp. H (EP)
• 2-[(2-acetamido-6-oxo-1H-purin-9-yl)methoxy]ethyl benzoate
• CID 137219803
• Acyclovir (Aciclovir) Impurity H
• 2-((2-acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl benzoate
• Acyclovir Impurity 21
• Acyclovir Impurity 3（Impurity H）
• Acyclovir EP Impurity H

• Inchi： 1S/C17H17N5O5/c1-11(23)19-17-20-14-13(15(24)21-17)18-9-22(14)10-26-7-8-27-16(25)12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H2,19,20,21,23,24)
• InChI Key： DSOFZBWWLLRALZ-UHFFFAOYSA-N
• SMILES： O(CCOC(C1C=CC=CC=1)=O)CN1C=NC2C(NC(NC(C)=O)=NC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 605
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: NA
• pka: 8.77±0.20(Predicted)

N2-Acetyl Acyclovir Benzoate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on N2-Acetyl Acyclovir Benzoate

N2-Acetyl Acyclovir Benzoate (CAS No. 133186-23-9): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical chemistry, N2-Acetyl Acyclovir Benzoate (CAS No. 133186-23-9) stands out as a derivative of the well-known antiviral agent Acyclovir. This compound has garnered significant attention due to its potential applications in drug development and its unique chemical properties. The acetyl and benzoate modifications enhance its stability and bioavailability, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular structure of N2-Acetyl Acyclovir Benzoate incorporates an acetyl group at the N2 position and a benzoate ester, which differentiates it from its parent compound. These modifications are designed to improve the compound's pharmacokinetic profile, addressing common challenges such as poor solubility and rapid metabolism. With the growing demand for antiviral therapeutics, this derivative is being explored for its potential to deliver enhanced efficacy in treating viral infections.

Recent studies have highlighted the role of N2-Acetyl Acyclovir Benzoate in drug delivery systems, particularly in the context of targeted therapy. The compound's ability to be metabolized into active forms in specific tissues or cells makes it a promising candidate for precision medicine. This aligns with current trends in healthcare, where personalized treatment options are increasingly sought after. Researchers are also investigating its compatibility with nanoparticle-based delivery, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of N2-Acetyl Acyclovir Benzoate involves carefully controlled reactions to ensure high purity and yield. The CAS No. 133186-23-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents. Quality control measures, such as HPLC analysis and spectroscopic characterization, are critical to confirming the compound's identity and purity, which are essential for its use in preclinical and clinical studies.

The potential applications of N2-Acetyl Acyclovir Benzoate extend beyond antiviral therapy. Its modified structure opens doors for exploring its role in immunomodulation and anti-inflammatory processes, which are areas of high interest in contemporary medical research. As the scientific community continues to uncover the multifaceted benefits of this compound, it is poised to become a valuable asset in the development of next-generation therapeutics.

In conclusion, N2-Acetyl Acyclovir Benzoate (CAS No. 133186-23-9) represents a fascinating example of how chemical modifications can enhance the properties of existing drugs. Its potential in antiviral therapy, drug delivery, and beyond makes it a compound worth watching in the evolving landscape of pharmaceutical sciences. As research progresses, this derivative may well pave the way for innovative treatments that address unmet medical needs.